Cas no 2138147-59-6 (3,5-Dimethyl-2-{[(2-methylbutyl)amino]methyl}-1,4-dihydropyridin-4-one)

• Product Name: 3,5-Dimethyl-2-{[(2-methylbutyl)amino]methyl}-1,4-dihydropyridin-4-one
• CAS No: 2138147-59-6
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 6034345
• PubChem ID: 165463415
• Update Time: 2025-11-02

3,5-Dimethyl-2-{[(2-methylbutyl)amino]methyl}-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-766149
• 3,5-dimethyl-2-{[(2-methylbutyl)amino]methyl}-1,4-dihydropyridin-4-one
• 2138147-59-6
• 3,5-Dimethyl-2-{[(2-methylbutyl)amino]methyl}-1,4-dihydropyridin-4-one

• Inchi： 1S/C13H22N2O/c1-5-9(2)6-14-8-12-11(4)13(16)10(3)7-15-12/h7,9,14H,5-6,8H2,1-4H3,(H,15,16)
• InChI Key： YIYNVHJRFKMWAA-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CNC(=C1C)CNCC(C)CC

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.1Ų

Additional information on 3,5-Dimethyl-2-{[(2-methylbutyl)amino]methyl}-1,4-dihydropyridin-4-one

Comprehensive Overview of 3,5-Dimethyl-2-{[(2-methylbutyl)amino]methyl}-1,4-dihydropyridin-4-one (CAS No. 2138147-59-6)

The compound 3,5-Dimethyl-2-{[(2-methylbutyl)amino]methyl}-1,4-dihydropyridin-4-one, identified by its CAS No. 2138147-59-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This structurally unique dihydropyridinone derivative exhibits promising properties for applications in drug discovery and development. Its molecular framework, featuring a 1,4-dihydropyridin-4-one core substituted with 3,5-dimethyl and [(2-methylbutyl)amino]methyl groups, offers a versatile scaffold for modulating biological activity.

In recent years, researchers have explored the potential of 3,5-Dimethyl-2-{[(2-methylbutyl)amino]methyl}-1,4-dihydropyridin-4-one as a key intermediate in synthesizing novel therapeutic agents. The compound's dihydropyridinone moiety is particularly noteworthy, as it is a common pharmacophore found in many FDA-approved drugs targeting cardiovascular and neurological disorders. This has led to increased interest in understanding its structure-activity relationship (SAR) and optimizing its derivatives for enhanced efficacy and selectivity.

The synthesis of CAS No. 2138147-59-6 typically involves multi-step organic reactions, including condensation, alkylation, and cyclization processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure high purity and structural integrity. These methods are critical for meeting the stringent quality standards required in pharmaceutical applications, where even minor impurities can significantly impact biological outcomes.

One of the most frequently asked questions about 3,5-Dimethyl-2-{[(2-methylbutyl)amino]methyl}-1,4-dihydropyridin-4-one revolves around its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, while remaining relatively stable at room temperature when stored under inert conditions. These properties make it suitable for further chemical modifications and biological testing.

From a commercial perspective, CAS No. 2138147-59-6 is primarily supplied to research institutions and pharmaceutical companies engaged in preclinical studies. Its demand has risen in parallel with the growing focus on small-molecule drug discovery and medicinal chemistry. Suppliers often provide detailed technical data sheets, including MSDS and COA, to facilitate safe handling and regulatory compliance.

In the context of current trends, the compound aligns with the increasing emphasis on targeted drug delivery and personalized medicine. Researchers are investigating its potential as a bioactive scaffold for designing inhibitors of specific enzymes or receptors implicated in diseases like cancer and inflammation. Such applications are often discussed in forums and publications focusing on cutting-edge therapeutics and drug development innovations.

Another area of interest is the environmental impact of synthesizing and disposing of 3,5-Dimethyl-2-{[(2-methylbutyl)amino]methyl}-1,4-dihydropyridin-4-one. Sustainable chemistry initiatives advocate for greener synthetic routes, such as catalysis and solvent-free reactions, to minimize waste and energy consumption. These approaches not only align with global ESG (Environmental, Social, and Governance) goals but also improve the cost-efficiency of large-scale production.

For those seeking to purchase or synthesize CAS No. 2138147-59-6, it is essential to collaborate with reputable suppliers who adhere to GMP and ISO standards. The compound's pricing and availability can vary depending on market dynamics, but its niche applications ensure consistent demand. Researchers are encouraged to consult peer-reviewed journals and patent databases for the latest advancements involving this dihydropyridinone derivative.

In summary, 3,5-Dimethyl-2-{[(2-methylbutyl)amino]methyl}-1,4-dihydropyridin-4-one represents a compelling subject of study in modern chemistry and pharmacology. Its structural features, combined with its potential therapeutic applications, make it a valuable asset in the quest for novel drug candidates. As scientific understanding of its properties deepens, this compound is poised to play an increasingly prominent role in addressing unmet medical needs.